Cas no 471-03-4 (Ethane,1,1'-sulfonylbis[2-chloro-)

• Product Name: Ethane,1,1'-sulfonylbis[2-chloro-
• CAS No: 471-03-4
• MF: C₄H₈Cl₂O₂S
• MW: 191.076118469238
• CID: 330726
• PubChem ID: 10109
• Update Time: 2025-04-19

Ethane,1,1'-sulfonylbis[2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-chloroethylsulfonyl)ethane
• MUSTARDSULPHONE
• 1,1'-Sulphonylbis(2-chloroethane)
• Bis(2-chloroethyl) sulfone
• H sulfone
• Mustard gas sulfone
• mustard sulfone
• Sulfone,bis(2-chloroethyl)
• sulfur mustard sulfone
• Yperite sulfone
• Sulfone, bis(2-chloroethyl)
• EN300-6494449
• NSC-26284
• BRN 1759251
• 1,1'-SULFONYLBIS(2-CHLOROETHANE)
• AI3-16181
• CS-0256520
• DTXSID50197035
• 1-Chloro-2-(2-chloroethanesulfonyl)ethane
• Ethane, 1,1'-sulfonylbis(2-chloro-
• Bis(2-chloroethyl)sulfone
• NSC 26284
• NS00123315
• WLN: G2SW2G
• 471-03-4
• SCHEMBL179830
• Bis(.beta.-chloroethyl) sulfone
• Bis(beta-chloroethyl) sulfone
• Bis(beta-chloroethyl)sulfone
• Ethane,1'-sulfonylbis[2-chloro-
• 1-Chloro-2-[(2-chloroethyl)sulfonyl]ethane #
• DZ4S6T48FY
• chloroethylsulfone
• NSC26284
• AKOS006283799
• UNII-DZ4S6T48FY
• Ethane,1,1'-sulfonylbis[2-chloro-

• Inchi： 1S/C4H8Cl2O2S/c5-1-3-9(7,8)4-2-6/h1-4H2
• InChI Key： LUYAMNYBNTVQJG-UHFFFAOYSA-N
• SMILES： ClCCS(CCCl)(=O)=O

Computed Properties

• Exact Mass: 189.96200
• Monoisotopic Mass: 189.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.3340 (estimate)
• Melting Point: 56°C
• PSA: 42.52000
• LogP: 1.95960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Sulfur mustard compounds